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Compound of Interest |

Compound Name: Cyclo(pro-gly)3
Cat. No.: B12064285
Get Quote

Before disposing of any Cyclo(pro-gly)3 solution, you must characterize the waste stream
based on the Resource Conservation and Recovery Act (RCRA)[2].

» Halogenated Solvents: Conformational studies of Cyclo(pro-gly)3 often use CD2CI2[1].
Dichloromethane is an EPA F-listed hazardous waste. Mixing this with non-halogenated
waste exponentially increases disposal costs and environmental risk.

o Metal Complexes: When studying the ion-binding properties of Cyclo(pro-gly)3, researchers
introduce metal cations[1]. If heavy metals (e.g., transition metals) are used, the waste
becomes a D-listed toxic characteristic waste.

e Aqueous/Organic Mixtures: DMSO and water mixtures used in titration experiments must be
segregated from halogenated streams to prevent dangerous exothermic reactions or off-
gassing[2].

Step-by-Step Disposal Protocol

Step 1: Segregation at the Source Immediately upon completion of your Cyclo(pro-gly)3
binding assay or NMR experiment, separate the waste into designated primary streams:
Halogenated Organics, Non-Halogenated Organics, and Aqueous Metal Waste. Never rely on
memory; segregate immediately to prevent cross-contamination[2].
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Step 2: Container Selection The Occupational Safety and Health Administration (OSHA)
mandates that waste containers must be chemically compatible with the stored waste, free
from deterioration, and equipped with secure, leak-proof closures[2]. Use high-density
polyethylene (HDPE) or glass carboys for Cyclo(pro-gly)3 solvent waste.

Step 3: EPA-Compliant Labeling The EPA's Hazardous Waste Program requires specific
labeling elements[2]. Each container must clearly display:

e The exact words "Hazardous Waste".

o Complete chemical names (e.g., "Dichloromethane, Dimethyl Sulfoxide, Cyclo(pro-gly)3,
Sodium Thiocyanate"). Abbreviations or chemical formulas (like "CD2CI2") are strictly
prohibited[2].

e The generation start date and applicable hazard warnings (e.g., Flammable, Toxic)[2].

Step 4: Satellite Accumulation Area (SAA) Management Store the labeled containers in a
designated SAA at or near the point of generation[3]. Under RCRA regulations, laboratories
can accumulate up to 55 gallons of hazardous waste in an SAA[3]. Ensure the area is under
the control of the operator and containers remain closed unless actively adding waste[3].

Step 5: Transfer to Central Accumulation Area (CAA) Once the 55-gallon limit is reached, or
based on your facility's specific generator status limits (e.g., 90 or 180 days), transfer the waste
to the facility's Central Accumulation Area (CAA)[4]. From here, a licensed RCRA-compliant
vendor will transport the waste for final chemical treatment or incineration[4].

Quantitative Data: Waste Stream Parameters

To streamline your laboratory's compliance, refer to the following operational parameters for
Cyclo(pro-gly)3 waste management:

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b12064285/docs?utm_src=pdf-body#waste-characterization-causality-the-why
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b12064285/docs?utm_src=pdf-body#waste-characterization-causality-the-why
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.medlabmag.com/article/1577
https://www.medlabmag.com/article/1577
https://www.benchchem.com/product/b12064285/docs?utm_src=pdf-body#waste-characterization-causality-the-why
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12064285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

Typical Source

Waste in Cyclo(pro- EPA Waste Container Max SAA

Component gly)3 Classification Compatibility Volume
Workflows

. NMR _

Dichloromethane ) F-Listed
Conformational Glass / PTFE 55 Gallons

(CD2CI2) ] (Hazardous)
Studies

Dimethyl o Non-

) Titration /

Sulfoxide S Halogenated HDPE / Glass 55 Gallons
Solubilization )

(DMSO) Organic

Sodium ] o

) Cation-Binding Standard

Thiocyanate ) HDPE 55 Gallons
Assays Aqueous / Toxic

(NaSCN)

Heavy Metal Advanced D-Listed

) o o HDPE 55 Gallons
Cations Binding Models (Characteristic)

Operational Workflow Visualization

The following diagram maps the self-validating decision tree for processing Cyclo(pro-gly)3
waste. By following this logic, researchers ensure absolute compliance and safety.
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Figure 1: Decision matrix and workflow for the segregation and disposal of Cyclo(pro-gly)3
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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